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Compound of Interest

Compound Name: Reactive Black 31

CAS No.: 12731-63-4

Cat. No.: B1172413

Get Quote

This technical support guide provides in-depth information, troubleshooting advice, and

frequently asked questions regarding the effect of temperature on the fixation rate of Reactive

Black 31. It is intended for researchers, scientists, and professionals in drug development and

related fields who may use reactive dyes in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is the primary effect of temperature on the fixation rate of Reactive Black 31?

A1: Temperature is a critical parameter in the reactive dyeing process. Increasing the

temperature generally increases the rate of the chemical reaction between the Reactive Black

31 dye and the hydroxyl groups on cellulosic fibers like cotton.[1][2] This is because higher

temperatures provide the necessary activation energy for the covalent bond to form, leading to

better dye fixation.[3][4]

Q2: If higher temperatures increase the reaction rate, why does the fixation efficiency decrease

above a certain point?
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A2: The dyeing process involves two competing chemical reactions: fixation (the dye reacting

with the fiber) and hydrolysis (the dye reacting with water).[3][5] Both of these reaction rates

increase with temperature. However, at excessively high temperatures, the rate of hydrolysis

increases more significantly than the rate of fixation.[6][7] The hydrolyzed dye can no longer

form a covalent bond with the fiber, which leads to a lower overall fixation efficiency and wasted

dye.[5][8]

Q3: What is the generally recommended temperature range for the fixation of vinyl sulfone

reactive dyes like Reactive Black 31?

A3: For many common vinyl sulfone/monochlorotriazine combination reactive dyes, the optimal

fixation temperature is around 60°C.[7] Temperatures significantly lower than this will result in a

very slow fixation rate, while higher temperatures can lead to excessive hydrolysis.[3][7]

However, the ideal temperature can vary based on other process parameters like pH and the

specific reactive groups on the dye molecule.[1]

Q4: How does an incorrect temperature affect the final dyed product?

A4: An incorrect temperature can lead to several issues. If the temperature is too low, the

fixation will be incomplete, resulting in a lighter shade and poor wash fastness, as the unfixed

dye will be washed away.[4] If the temperature is too high, the color yield will be reduced due to

increased hydrolysis, and the hydrolyzed dye can stain the fabric, also leading to poor wash

fastness.[8]

Troubleshooting Guide
Issue: My color yield is low and inconsistent, even when dyeing at the recommended 60°C.

Possible Cause 1: Inaccurate Temperature Control. The temperature sensors in your dyeing

apparatus may be inaccurate, or there might be temperature fluctuations during the process.

Solution: Calibrate your temperature probes regularly. Ensure that the dyeing machine

provides stable and uniform heating. Even a deviation of 5-8°C can cause visible shade

variations.

Possible Cause 2: Incorrect pH. The fixation of reactive dyes is highly dependent on an

alkaline pH (typically 10.5-11.0). If the pH is too low, the cellulose fiber will not be sufficiently

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://textilelearner.net/basic-concept-of-reactive-dye/
https://textileapex.com/hydrolysis-of-reactive-dye/
https://www.researchgate.net/publication/284085092_Influence_of_Nonionic_Surfactant_on_Hydrolysis_of_Vinyl_Sulfone_Reactive_Dye
https://www.researchgate.net/publication/308816817_Study_of_hydrolytic_kinetics_of_vinyl_sulfone_reactive_dye_in_siloxane_reverse_micro-emulsion
https://textileapex.com/hydrolysis-of-reactive-dye/
https://autumnchem.com/common-challenges-in-reactive-dyeing-and-how-to-overcome-them/
https://www.researchgate.net/publication/308816817_Study_of_hydrolytic_kinetics_of_vinyl_sulfone_reactive_dye_in_siloxane_reverse_micro-emulsion
https://textilelearner.net/basic-concept-of-reactive-dye/
https://www.researchgate.net/publication/308816817_Study_of_hydrolytic_kinetics_of_vinyl_sulfone_reactive_dye_in_siloxane_reverse_micro-emulsion
https://fashion.sustainability-directory.com/term/dye-fiber-covalent-bonding/
https://www.scirp.org/journal/paperinformation?paperid=88530
https://autumnchem.com/common-challenges-in-reactive-dyeing-and-how-to-overcome-them/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ionized for the reaction to occur efficiently.

Solution: Verify the pH of your dyebath after adding alkali. Ensure your alkali (e.g., sodium

carbonate) is accurately weighed and fully dissolved.

Possible Cause 3: Premature Hydrolysis. If the alkali is added to the dyebath at a high

temperature or long before the fixation step, a significant portion of the dye may hydrolyze

before it has a chance to react with the fiber.

Solution: Add the alkali to the dyebath at a lower temperature (e.g., 30-40°C) and allow the

dye to exhaust onto the fiber before raising the temperature to the optimal fixation level.

Issue: The reproducibility of my dyeing experiments is poor between batches.

Possible Cause 1: Variable Liquor Ratio. The ratio of the volume of water to the weight of the

fabric (liquor ratio) affects the concentration of dye, salt, and alkali. Inconsistent liquor ratios

will lead to different dyeing outcomes.

Solution: Standardize the liquor ratio for all experiments and maintain it precisely for each

batch.

Possible Cause 2: Water Quality. The hardness of the water (presence of Ca²⁺ and Mg²⁺

ions) can interfere with the dyeing process.

Solution: Use deionized or softened water for preparing dye and chemical solutions to

ensure consistency.

Issue: The dyed fabric has poor wash fastness despite achieving the desired color depth.

Possible Cause: Inefficient Removal of Hydrolyzed Dye. The final color may be deep, but a

significant portion could be from hydrolyzed dye that is only physically adsorbed onto the

fiber surface rather than covalently bonded. This unfixed dye will bleed during washing.

Solution: Implement a rigorous washing-off (soaping) process after dyeing. This typically

involves rinsing followed by washing at a high temperature (e.g., 90°C) with a suitable

detergent to remove all unfixed and hydrolyzed dye.[8]
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Quantitative Data on Temperature Effects
The following table presents representative data on how temperature influences the fixation

and hydrolysis rates of a typical vinyl sulfone reactive dye like Reactive Black 31 on cotton.

Temperature (°C) Fixation Efficiency (%)
Relative Hydrolysis Rate
(%)

30°C 45 10

40°C 65 15

50°C 80 25

60°C 92 40

70°C 88 65

80°C 75 95

Note: This data is illustrative and serves to demonstrate the general trend. Actual values may

vary based on specific experimental conditions.

Experimental Protocols
Protocol: Determination of Fixation Efficiency of Reactive Black 31 at Various Temperatures

This protocol outlines a method to measure the percentage of dye that covalently bonds to the

fabric.

Preparation of Materials:

Scoured and bleached "Prepared for Dyeing" (PFD) 100% cotton fabric.

Reactive Black 31 dye powder.

Sodium chloride (NaCl) or Sodium sulfate (Na₂SO₄) (electrolyte).

Sodium carbonate (Na₂CO₃) (alkali).
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Deionized water.

Laboratory-scale dyeing machine with accurate temperature control (e.g., an infrared lab

dyer).

UV-Vis Spectrophotometer.

Dye Stock Solution Preparation:

Accurately weigh 1.00 g of Reactive Black 31 dye powder.

Dissolve it in deionized water to make a final volume of 100 mL to create a 1% (w/v) stock

solution.

Dyeing Procedure (Example for one temperature, e.g., 60°C):

Cut a 5.0 g piece of the PFD cotton fabric.

Prepare a dyebath with a 20:1 liquor ratio (100 mL total volume).

Add the required amount of dye from the stock solution for a 2% "on weight of fabric" (owf)

dyeing (2 mL of the 1% stock solution).

Add 6.0 g of NaCl (60 g/L) to the dyebath. Add the fabric sample.

Set the dyeing machine to 30°C and run for 30 minutes to allow for dye exhaustion.

After 30 minutes, add 2.0 g of Na₂CO₃ (20 g/L).

Ramp the temperature up to the target fixation temperature (e.g., 60°C) over 15 minutes.

Hold at the fixation temperature for 60 minutes.

After fixation, cool the dyebath and remove a sample of the exhaust liquor for analysis.

Washing-Off Procedure:

Rinse the dyed fabric thoroughly under cold running water.
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Wash the fabric in a solution containing 2 g/L of a non-ionic detergent at 90°C for 15

minutes.

Rinse again with hot and then cold water until the rinse water is clear.

Allow the fabric to air dry.

Measurement of Fixation Efficiency (Spectrophotometric Method):

Create a calibration curve for Reactive Black 31 by measuring the absorbance of several

solutions of known concentrations at the dye's maximum absorbance wavelength (λ_max).

Measure the absorbance of the exhaust dyebath sample taken after the dyeing process

(dilute as necessary to fall within the calibration curve range).

Calculate the amount of dye remaining in the exhaust bath (E).

Measure the absorbance of all the rinsing and washing liquors combined (dilute as

necessary).

Calculate the amount of hydrolyzed/unfixed dye that was washed off (H).

Calculate the initial amount of dye in the bath (I).

The fixation efficiency (F%) is calculated as: F% = [(I - E - H) / (I - E)] * 100

Repeat:

Repeat steps 3-5 for all other desired temperatures (e.g., 30°C, 40°C, 50°C, 70°C, 80°C).

Process Visualization
The relationship between temperature and the competing reactions of fixation and hydrolysis

can be visualized as follows. At the optimal temperature, the rate of fixation is maximized

relative to the rate of hydrolysis.
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Caption: Temperature increases both fixation and hydrolysis rates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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